Cas no 84030-01-3 (2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime))

84030-01-3 structure
Product name:2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime)
CAS No:84030-01-3
MF:C31H32N4O6
MW:556.608987808228
CID:989144
2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime) Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethyl-1,4-benzoquinone 4,4'-[o,o'-[methylenebis(p-phenyleneiminocarbonyl)]dioxime]
- 2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime)
- 4,4'-[Methylenebis[(4,1-phenyleneiminocarbonyloxy)imino]]bis(2,6-dimethyl-2,5-cyclohexadien-1-one)
-
- Inchi: 1S/C31H32N4O6/c1-18-13-26(14-19(2)28(18)36)34-40-30(38)32-24-9-5-22(6-10-24)17-23-7-11-25(12-8-23)33-31(39)41-35-27-15-20(3)29(37)21(4)16-27/h5-16,26-27,34-35H,17H2,1-4H3,(H,32,38)(H,33,39)
- InChI Key: OIYSPMYMEABXRN-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(=O)ONC1C=C(C)C(C(C)=C1)=O)=O)NC1C=C(C)C(C(C)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 1010
- Topological Polar Surface Area: 135
2,6-Dimethyl-1,4-benzoquinone 4,4'-(O,O'-(methylenebis(p-phenyleneiminocarbonyl))dioxime) Related Literature
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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